Benzoic acid, 3,5-disulfo-, disodium salt

• CAS RN: 19089-55-5
• Molecular Formula: C7H5Na2O8S2+
• Molecular Weight: 327.2 g/mol
• IUPAC Name: disodium;3,5-disulfobenzoate
• InChI: InChI=1S/C7H6O8S2.2Na/c8-7(9)4-1-5(16(10,11)12)3-6(2-4)17(13,14)15;;/h1-3H,(H,8,9)(H,10,11,12)(H,13,14,15);;/q;2*+1/p-1
• InChI Key: NCBDBWXOBUXRIC-UHFFFAOYSA-M
• SMILES: C1=C(C=C(C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)O.[Na+].[Na+]
• Canonical SMILES: C1=C(C=C(C=C1S(=O)(=O)O)S(=O)(=O)O)C(=O)[O-].[Na+].[Na+]
• Other CAS RN: 83929-52-6; 19089-55-5
• Pictograms: Acute Toxic

Description

Benzoic acid, 3,5-disulfo-, disodium salt, also known as Disodium hydrogen 3,5-disulphonatobenzoate, is a chemical compound with the molecular formula C7H4Na2O8S2. It has a molecular weight of 326.2 g/mol. The IUPAC name for this compound is disodium;5-carboxybenzene-1,3-disulfonate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1S/C7H6O8S2.2Na/c8-7(9)4-1-5(16(10,11)12)3-6(2-4)17(13,14)15;;/h1-3H,(H,8,9)(H,10,11,12)(H,13,14,15);;/q;2*+1/p-2. The Canonical SMILES representation is C1=C(C=C(C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)O.[Na+].[Na+].

Physical And Chemical Properties Analysis

The computed properties of this compound include a molecular weight of 326.2 g/mol, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 8. The compound has a rotatable bond count of 3. The exact mass is 327.92994806 g/mol, and the monoisotopic mass is also 327.92994806 g/mol. The topological polar surface area is 163 Ų.

Scientific Research Applications

Physiologically-based Pharmacokinetic Analysis

Benzoic acid (BA), including its salts like disodium benzoate, has been the subject of physiologically-based pharmacokinetic analyses to understand its metabolic and dosimetric variations in different species, such as rats, guinea pigs, and humans. This research has led to the development of species-specific pharmacokinetic models, revealing insights into the hepatic metabolism of BA and its implications for dietary exposures, offering a basis for reducing interspecies uncertainty factors in dietary exposure assessments (Hoffman & Hanneman, 2017).

Gut Function Regulation

Studies have highlighted the role of benzoic acid as an antibacterial and antifungal preservative in food and feeds, pointing out its potential to improve growth and health by promoting gut functions. These effects include enhancing digestion, absorption, barrier function, enzyme activity, redox status, immunity, and microbiota in the gut. While beneficial at appropriate levels, excessive administration of benzoic acid can damage gut health, indicating a need for balanced use (Mao, Yang, Chen, Yu, & He, 2019).

Acidifying Agents in Animal Diets

Benzoic acid and its salts are recognized as effective acidifying agents in diets, particularly for piglets post-weaning. The application of these acidifiers is associated with improved sanitary conditions and performance in animal husbandry, attributed to the reduction of gastric pH, control of intestinal microbiota, and stimulation of digestive enzyme secretion (Denck, Hilgemberg, & Lehnen, 2017).

Environmental and Toxicological Assessments

Research has delved into the environmental and toxicological aspects of benzoic acid and its salts, such as sodium benzoate. The studies aim to adjust maximum permissible concentrations in water based on modern data, comparing international approaches and domestic practices. These assessments consider the multipathogenetic representation of the toxic effects of benzoic acid and its impact on the central nervous system, underscoring the importance of setting appropriate safety levels and understanding the environmental fate of these compounds (Zholdakova, Sinitsyna, Kharchevnikova, Pechnikova, Mamonov, & Belyaeva, 2021).